Cas no 2228240-46-6 (3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine)

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a dichloro-fluoropyridine core coupled with a difluorinated amine side chain, offering unique reactivity and stability. The presence of multiple halogen substituents enhances its utility as an intermediate in the synthesis of biologically active compounds, particularly in the development of herbicides, insecticides, and pharmaceuticals. The difluoroamine moiety may contribute to improved metabolic stability and bioavailability. This compound is suited for use in cross-coupling reactions and other transformations where selective functionalization is required. Its well-defined structure ensures consistency in research and industrial applications.
3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine structure
2228240-46-6 structure
Product Name:3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine
CAS No:2228240-46-6
MF:C9H9Cl2F3N2
MW:273.082370519638
CID:6419961
PubChem ID:165797397
Update Time:2025-06-13

3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine
    • 2228240-46-6
    • EN300-1942052
    • Inchi: 1S/C9H9Cl2F3N2/c1-9(15,8(13)14)3-4-2-5(12)7(11)16-6(4)10/h2,8H,3,15H2,1H3
    • InChI Key: DCSURXQDABKNIF-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(N=1)Cl)F)CC(C)(C(F)F)N

Computed Properties

  • Exact Mass: 272.0094882g/mol
  • Monoisotopic Mass: 272.0094882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 38.9Ų

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3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine Related Literature

Additional information on 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine

Comprehensive Overview of 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228240-46-6)

The compound 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228240-46-6) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and dichloro-fluoropyridin moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This compound belongs to a class of heterocyclic amines, which are widely studied for their diverse applications in drug discovery and crop protection.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine contributes to its lipophilicity, a critical factor in drug design. Researchers are particularly intrigued by its potential as a building block for small-molecule therapeutics, especially in oncology and neurology. The compound's pyridine core is a common scaffold in FDA-approved drugs, further highlighting its relevance.

The synthesis of CAS No. 2228240-46-6 involves multi-step organic reactions, including halogenation and amination processes. Advanced techniques such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, efforts are underway to optimize its synthesis using green chemistry principles, minimizing waste and energy consumption.

From an agrochemical perspective, 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine exhibits promise as a precursor for crop protection agents. Its halogenated pyridine structure aligns with the design of modern pesticides that target specific pests while reducing environmental impact. This aligns with the global push toward precision agriculture and reduced pesticide residues in food products.

In the context of drug discovery, this compound's amine functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). Its compatibility with click chemistry and other modular synthetic approaches makes it a versatile intermediate. Researchers are also exploring its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

The safety profile of CAS No. 2228240-46-6 is under continuous evaluation, with preliminary studies indicating low acute toxicity. However, as with all fluorinated and chlorinated compounds, proper handling and disposal protocols are essential to ensure environmental safety. Regulatory agencies emphasize the importance of lifecycle assessment (LCA) for such chemicals to mitigate long-term ecological risks.

Market trends indicate a rising demand for custom synthesis of specialized compounds like 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine. Pharmaceutical and agrochemical companies are increasingly outsourcing the production of such intermediates to contract research organizations (CROs) with expertise in fluorine chemistry. This shift reflects the broader industry focus on cost efficiency and specialized expertise.

In summary, 3-(2,6-dichloro-5-fluoropyridin-3-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228240-46-6) represents a compelling case study in the intersection of medicinal chemistry and agrochemical innovation. Its structural versatility and functional groups position it as a valuable asset for researchers tackling challenges in human health and food security. As scientific understanding evolves, this compound is likely to play a pivotal role in next-generation therapeutics and sustainable agriculture solutions.

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